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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analysis of 1,3-dipalmitoyl-2-stearoyl glycerol (GPS), a saturated triglyceride.
This document also explores the broader context of triglyceride metabolism and its regulation.

Core Data Presentation

The quantitative data for 1,3-dipalmitoyl-2-stearoyl glycerol are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula Cs3H10206 [1]

Molecular Weight ( g/mol ) 835.4 [1]

CAS Number 2177-97-1 [1]
1,3-Palmitin-2-Stearin,

Synonyms 16:0/18:0/16:0-TG, [1]

TG(16:0/18:0/16:0)

Physical State

Solid

[1]

Solubility

Soluble in DMF (10 mg/ml)

[1]

Storage Temperature

-20°C

[1]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 1,3-

dipalmitoyl-2-stearoyl glycerol.

Chemoenzymatic Synthesis of 1,3-dipalmitoyl-2-stearoyl

glycerol

This protocol is adapted from established methods for the synthesis of structured triglycerides.

[2][3][4][5][6] It involves a two-step enzymatic process.

Step 1: Synthesis of 2-stearoyl-glycerol

o Reaction Setup: In a temperature-controlled reactor, combine tristearin with ethanol in an

organic solvent.

e Enzymatic Reaction: Introduce a sn-1,3-regiospecific lipase (e.g., from Rhizomucor miehei)

to catalyze the alcoholysis. This selectively removes the fatty acids at the sn-1 and sn-3

positions.

o Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC)

until the desired formation of 2-monostearin is achieved.
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« |solation and Purification: Isolate the 2-monostearin product by crystallization and purify it to
remove unreacted substrates and byproducts.

Step 2: Esterification to form 1,3-dipalmitoyl-2-stearoyl glycerol

e Reaction Setup: Combine the purified 2-stearoyl-glycerol with palmitic acid in a solvent-free
system or a suitable organic solvent.

o Enzymatic Esterification: Add the same sn-1,3-regiospecific lipase to catalyze the
esterification of palmitic acid to the sn-1 and sn-3 positions of the glycerol backbone.

« Purification: Purify the final product, 1,3-dipalmitoyl-2-stearoyl glycerol, using column
chromatography to achieve high purity.

Characterization by High-Performance Liquid
Chromatography with Evaporative Light Scattering
Detection (HPLC-ELSD)

This protocol is adapted from established methods for the analysis of triglycerides.[7][8][9][10]
[11]

e Sample Preparation:

o Accurately weigh approximately 10 mg of the synthesized 1,3-dipalmitoyl-2-stearoyl
glycerol.

o Dissolve the sample in 10 mL of a suitable solvent mixture (e.g., hexane/isopropanol) to
create a stock solution.

o Filter the solution through a 0.45 um syringe filter before injection.
e HPLC-ELSD System and Conditions:

o HPLC System: A standard HPLC system with a gradient pump, autosampler, and column
oven.

o Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 yum patrticle size).
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o Mobile Phase: A gradient of two solvents, such as:
» Solvent A: Acetonitrile
» Solvent B: Isopropanol/Hexane mixture

o Gradient Program: Develop a gradient program that allows for the separation of the
triglyceride from potential impurities.

o Flow Rate: Typically 1.0 mL/min.
o Column Temperature: Maintained at a constant temperature, for example, 30°C.
o ELSD Settings:
» Nebulizer Temperature: Set according to the solvent volatility.
» Evaporator Temperature: Set to ensure complete evaporation of the mobile phase.

» Gas Flow Rate: Optimize for signal intensity and stability.

o Data Analysis:

o lIdentify the peak corresponding to 1,3-dipalmitoyl-2-stearoyl glycerol based on its
retention time, determined by running a standard if available.

o Quantify the purity of the synthesized product by calculating the peak area percentage.

Characterization by Mass Spectrometry (MS)

This protocol outlines a general approach for the mass spectrometric analysis of triglycerides.
[12][13][14][15]

e Sample Preparation:

o Prepare a dilute solution of the purified 1,3-dipalmitoyl-2-stearoyl glycerol in a suitable
solvent compatible with the ionization source (e.g., methanol/chloroform with a small
amount of ammonium acetate for electrospray ionization).
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e Mass Spectrometry System and Conditions:

o Mass Spectrometer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-
Flight (Q-TOF) or Orbitrap instrument, is recommended for accurate mass measurements.

o lonization Source: Electrospray ionization (ESI) or Atmospheric Pressure Chemical
lonization (APCI) are commonly used for triglycerides.

o Analysis Mode: Operate in positive ion mode to detect protonated molecules [M+H]* or
adducts such as [M+NHa4]* or [M+Na]*.

o Mass Range: Scan a mass range appropriate for the expected molecular weight of the
triglyceride (e.g., m/z 800-900).

e Data Analysis:

o Determine the exact mass of the molecular ion and compare it to the theoretical exact
mass of 1,3-dipalmitoyl-2-stearoyl glycerol (Cs3H10206).

o Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns. The
fragmentation will confirm the fatty acid composition and their positions on the glycerol
backbone. Characteristic neutral losses of the fatty acid chains will be observed.

Signaling Pathways and Workflows

This section provides diagrams created using the DOT language to visualize relevant biological
pathways and experimental workflows.

General Triglyceride Metabolism

The following diagram illustrates the central pathways of triglyceride metabolism in the body.
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Caption: Overview of Triglyceride Metabolism.

Insulin Signaling Pathway in Triglyceride Synthesis

This diagram illustrates the signaling cascade initiated by insulin that leads to the synthesis of
triglycerides in adipocytes.[16][17][18][19]
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Caption: Insulin-mediated Triglyceride Syn

thesis.
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Experimental Workflow for Synthesis and
Characterization

The logical flow of synthesizing and characterizing 1,3-dipalmitoyl-2-stearoyl glycerol is

depicted in the following diagram.
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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